BENGHE Foundational & Exploratory

Check Availability & Pricing

dibenzyl phosphate CAS number 1623-08-1

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Dibenzyl phosphate

cat. No.: B196167

An In-depth Technical Guide to Dibenzyl Phosphate (CAS 1623-08-1)

For Researchers, Scientists, and Drug Development Professionals

Introduction

Dibenzyl phosphate (DBzP), registered under CAS number 1623-08-1, is an
organophosphorus compound with the chemical formula C14H1504P.[1][2] It is also known by
synonyms such as Dibenzyl hydrogen phosphate and Phosphoric acid dibenzyl ester.[2] This
compound presents as a white to slightly yellow crystalline powder.[2][3] Structurally, it consists
of a central phosphate group bonded to two benzyl groups via ester linkages.[1] Dibenzyl
phosphate is a versatile reagent and intermediate in organic and medicinal chemistry.[4] Its
utility spans from being a crucial building block in the synthesis of complex biomolecules to
applications in materials science as a plasticizer and flame retardant.[1][4] In the
pharmaceutical sector, it is a key intermediate in the synthesis of active pharmaceutical
ingredients (APIs) and is used in the development of prodrugs.[4][5][6] This guide provides a
comprehensive overview of its chemical properties, synthesis, analytical characterization,
applications, and experimental protocols involving its use.

Chemical and Physical Properties

The fundamental properties of Dibenzyl phosphate are summarized in the tables below,
providing a quick reference for laboratory use.

General Properties
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Property Value Reference(s)

CAS Number 1623-08-1 [2]

Molecular Formula C14H1504P [2]

Molecular Weight 278.24 g/mol [2]
White to slightly yellow

Appearance [2][3]
powder/crystals

Purity > 98% [41[7]

Physical Properties

Property Value Reference(s)
Melting Point 78-80 °C (lit.) [2]
Boiling Point 427.6 °C at 760 mmHg [2]
Density 1.28 g/cm3 [2]
Flash Point 212.4 °C [2]
Vapor Pressure 4.49E-08 mmHg at 25°C [2]

Chloroform (Slightly), Ethyl
Solubility Acetate (Slightly, Heated), [2]
Methanol (Slightly)

Spectroscopic Data

Spectroscopic data is critical for the identification and characterization of Dibenzyl phosphate.
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Technique Data Summary Reference(s)

Spectra available at 400 MHz
1H NMR , [1]I8]
in CDCls.

13C NMR Spectra available in CDCls. [1]09]

Spectra available for KBr disc
IR Spectroscopy ] ) [1][10][11]
and nujol mull techniques.

Mass Spectrometry GC-MS data available. [10]

Synthesis and Reactions

Dibenzyl phosphate serves as both a product of synthesis and a key reactant for further
chemical transformations.

Synthesis of Dibenzyl Phosphate

One common method for preparing Dibenzyl phosphate involves the hydroxylation of dibenzyl
phosphite.[12]

Dibenzyl Phosphite Permanganate (e.g., KMnQOa) Alkaline Solution

7

Reactants .-~ Conditions

A

///Hydroxylation

Dibenzyl Phosphate

Diagram 1: Synthesis of Dibenzyl Phosphate

Click to download full resolution via product page

Caption: Synthesis of Dibenzyl Phosphate via hydroxylation.

Key Reactions Involving Dibenzyl Phosphate
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Dibenzyl phosphate is a precursor for synthesizing tetrabenzyl pyrophosphate (TBPP), a
crucial reagent for phosphorylation.[5] This reaction often employs a coupling agent like
dicyclohexylcarbodiimide (DCC).[5]

Applications in Research and Development

Dibenzyl phosphate's unique chemical properties make it valuable across several scientific
domains.

Pharmaceutical Synthesis

DBzP is extensively used as a reactant and intermediate in the pharmaceutical industry.[4][6]

¢ Synthesis of Glycosyl Phosphates: It is a key reactant for producing stereospecific 1,2-trans
glycosyl phosphates, which are important in medicinal chemistry.[2][3]

» Ring-Opening of Epoxides: It is utilized in the ring-opening reaction of epoxides like
benzylglycidol to synthesize dihydroxyacetone phosphate (DHAP), an intermediate for
various pharmaceutical compounds.[2][3]

e Prodrug Synthesis: The dibenzyl phosphoryl moiety is used in prodrug design, which can be
debenzylated under mild conditions to release the active phosphate drug.[5][13] It is also
identified as an impurity of the drug Fosaprepitant.[14]

Organic Synthesis

In broader organic chemistry, DBzP serves as a versatile reagent.[4]

e Phosphorylation Agent: It is a precursor to phosphorylating agents like tetrabenzyl
pyrophosphate.[5]

o Catalysis: It promotes the monoselective ortho-C-H alkylation of N-quinolyl benzamides with
alkyl iodides.[2][3]

Materials Science

Beyond the pharmaceutical field, DBzP finds applications in polymer science.

© 2025 BenchChem. All rights reserved. 4 /11 Tech Support


https://www.benchchem.com/product/b196167?utm_src=pdf-body
http://orgsyn.org/demo.aspx?prep=v80p0219
http://orgsyn.org/demo.aspx?prep=v80p0219
https://www.benchchem.com/product/b196167?utm_src=pdf-body
https://www.chemimpex.com/products/21192
https://www.nbinno.com/article/pharmaceutical-intermediates/dibenzyl-phosphate-cas-1623-08-1-sourcing-pharmaceutical-synthesis-xe
https://www.lookchem.com/casno1623-08-1.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3391299.htm
https://www.lookchem.com/casno1623-08-1.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3391299.htm
http://orgsyn.org/demo.aspx?prep=v80p0219
https://pubs.acs.org/doi/10.1021/acs.orglett.4c04258
https://www.synzeal.com/en/dibenzyl-phosphate-impurity
https://www.chemimpex.com/products/21192
http://orgsyn.org/demo.aspx?prep=v80p0219
https://www.lookchem.com/casno1623-08-1.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3391299.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b196167?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

o Flame Retardant: It is used as a flame retardant in materials like plastics and textiles. Its
mechanism involves releasing phosphoric acid and forming a protective char layer upon
combustion.[1]

» Plasticizer: It is added to polymers to enhance flexibility and durability by reducing
intermolecular forces between polymer chains.[1]

_-— > = A

’ API Intermediate

Glycosyl Phosphate Synthesis Epoxide Ring-Opening Phosphorylation Reagent Precursor ortho-C-H Alkylation Flame Retardant Plasticizer

Pharmaceuticals & R&D Organic Synthesis Materials Science

Diagram 2: Applications of Dibenzyl Phosphate

Click to download full resolution via product page
Caption: Key application areas for Dibenzyl Phosphate.

Experimental Protocols

Detailed experimental procedures are essential for reproducible scientific outcomes.

Synthesis of Tetrabenzyl Pyrophosphate from Dibenzyl
Phosphate

This protocol details a common and important reaction utilizing Dibenzyl phosphate.[5]
Materials:
o Dibenzyl phosphate (DBP)

» Dicyclohexylcarbodiimide (DCC)
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 |sopropyl acetate

e Heptane

e Argon or Nitrogen gas supply
o Magnetic stirrer and stir bar

» Round-bottomed flasks

e Syringes

» Sintered glass filter funnel
Procedure:

» Reaction Setup: A flame-dried, three-necked round-bottomed flask is equipped with a
magnetic stir bar and flushed with argon.

» Reactant Addition: Charge the flask with Dibenzyl phosphate (1.0 eq) and add isopropyl
acetate to dissolve the solid.

» DCC Addition: Prepare a solution of DCC (approx. 0.5 eq) in isopropyl acetate. Add this
solution dropwise to the stirred DBP solution at room temperature. The reaction is typically
complete within 90 minutes.

o Work-up: A white precipitate of 1,3-dicyclohexylurea (DCU) will form. Filter the slurry to
remove the DCU solid. Rinse the filter cake with isopropyl acetate.

¢ |solation: Combine the filtrate and rinses and concentrate them in vacuo.

» Crystallization: Add heptane to the concentrated solution to induce crystallization of the
tetrabenzyl pyrophosphate product. Cool the slurry to enhance precipitation.

e Final Product: Collect the solid product by filtration, wash with a mixture of isopropyl
acetate/heptane, and dry under reduced pressure to yield tetrabenzyl pyrophosphate as a
white crystalline solid.
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under Argon

in Isopropyl Acetate

3. Add DCC solution
dropwise

4. Stir at RT

(~90 mins)

5. Filter to remove
DCU precipitate
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6. Concentrate filtrate
in vacuo
7. Add Heptane to
induce crystallization

l

8. Collect solid by filtration
and dry

:
>

Diagram 3: Workflow for TBPP Synthesis

Click to download full resolution via product page

Caption: Experimental workflow for Tetrabenzyl Pyrophosphate.
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Analytical Method: HPLC Analysis

This protocol provides a general method for analyzing Dibenzyl phosphate using reverse-
phase HPLC.[15]

Instrumentation:

e High-Performance Liquid Chromatography (HPLC) system with UV detector

e Newcrom R1 or similar C18 reverse-phase column

Mobile Phase:

o A mixture of acetonitrile (MeCN) and water, with phosphoric acid as a modifier.

o For Mass Spectrometry (MS) compatible applications, replace phosphoric acid with formic
acid.

Procedure:

o Sample Preparation: Prepare a standard solution of Dibenzyl phosphate of known
concentration in a suitable solvent (e.g., a mixture of the mobile phase). Prepare the sample
to be analyzed by dissolving it in the same solvent.

o Chromatographic Conditions:

o

Column: Newcrom R1 or equivalent C18 column.

[¢]

Mobile Phase: Isocratic or gradient elution with MeCN/Water/Acid.

[¢]

Flow Rate: Typically 1.0 mL/min.

[e]

Detection: UV detection at a suitable wavelength (e.g., 260 nm).[5]

o

Injection Volume: Typically 10-20 pL.

e Analysis: Inject the standard solution to determine the retention time and response factor.
Inject the sample solution to determine the purity or concentration of Dibenzyl phosphate.
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Safety and Handling

Proper handling of Dibenzyl phosphate is crucial for laboratory safety.

e General Hazards: While some classifications state it is not a hazardous substance, other
data suggests it can cause skin and serious eye irritation.[7][10][16][17]

o Personal Protective Equipment (PPE): Wear protective gloves, safety glasses with side-
shields, and a lab coat.[7][17]

o Handling: Avoid breathing dust.[1] Use in a well-ventilated area. Avoid contact with skin and
eyes.[1] Wash hands thoroughly after handling.[7]

o Storage: Store in a cool (2-8°C), dry, and well-ventilated place away from direct sunlight.[1]
[2] The material can be moisture-sensitive.[2] Keep the container tightly closed.[18]

e First Aid:

[¢]

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if
present and easy to do. Continue rinsing. If irritation persists, get medical advice.[7][19]

[¢]

Skin Contact: Wash off with soap and plenty of water.[17][19]

o

Inhalation: Move the person into fresh air.[17][19]

o

Ingestion: Rinse mouth with water. Never give anything by mouth to an unconscious
person.[17][19]

Conclusion

Dibenzyl phosphate is a compound of significant interest to researchers in both academic and
industrial settings, particularly in drug development. Its role as a versatile synthetic intermediate
is well-established. This guide has provided a detailed overview of its properties, synthesis,
applications, and essential experimental protocols. Adherence to proper safety and handling
procedures is paramount when working with this chemical.

© 2025 BenchChem. All rights reserved. 9/11 Tech Support


https://www.benchchem.com/product/b196167?utm_src=pdf-body
https://www.tcichemicals.com/BE/en/sds/P1120_EU_6N.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Dibenzyl-phosphate
https://datasheets.scbt.com/sc-255081.pdf
https://www.cdhfinechemical.com/images/product/msds/37_970566591_DIBENZYLPHOSPHATECASNO-1623-08-1-MSDS.pdf
https://www.tcichemicals.com/BE/en/sds/P1120_EU_6N.pdf
https://www.cdhfinechemical.com/images/product/msds/37_970566591_DIBENZYLPHOSPHATECASNO-1623-08-1-MSDS.pdf
https://wap.guidechem.com/encyclopedia/dibenzyl-phosphate-dic9064.html
https://wap.guidechem.com/encyclopedia/dibenzyl-phosphate-dic9064.html
https://www.tcichemicals.com/BE/en/sds/P1120_EU_6N.pdf
https://wap.guidechem.com/encyclopedia/dibenzyl-phosphate-dic9064.html
https://www.lookchem.com/casno1623-08-1.html
https://www.lookchem.com/casno1623-08-1.html
https://www.chemicalbook.com/msds/dibenzyl-phosphate.htm
https://www.tcichemicals.com/BE/en/sds/P1120_EU_6N.pdf
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAL08813~~PDF~~MTR~~CGV4~~EN~~2025-09-11%2020:59:51~~Dibenzyl%20phosphate~~
https://www.cdhfinechemical.com/images/product/msds/37_970566591_DIBENZYLPHOSPHATECASNO-1623-08-1-MSDS.pdf
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAL08813~~PDF~~MTR~~CGV4~~EN~~2025-09-11%2020:59:51~~Dibenzyl%20phosphate~~
https://www.cdhfinechemical.com/images/product/msds/37_970566591_DIBENZYLPHOSPHATECASNO-1623-08-1-MSDS.pdf
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAL08813~~PDF~~MTR~~CGV4~~EN~~2025-09-11%2020:59:51~~Dibenzyl%20phosphate~~
https://www.cdhfinechemical.com/images/product/msds/37_970566591_DIBENZYLPHOSPHATECASNO-1623-08-1-MSDS.pdf
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAL08813~~PDF~~MTR~~CGV4~~EN~~2025-09-11%2020:59:51~~Dibenzyl%20phosphate~~
https://www.benchchem.com/product/b196167?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b196167?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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